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Compound of Interest

Compound Name: Etridiazole

Cat. No.: B1671771

Introduction

Etridiazole is a fungicide used to control soil-borne diseases caused by Pythium and
Phytophthora species. Its presence in environmental samples such as soil and water, as well
as in agricultural products, is a matter of regulatory concern. This application note details a
robust and sensitive method for the quantitative determination of Etridiazole using Gas
Chromatography-Mass Spectrometry (GC-MS). The protocols provided are suitable for
researchers, scientists, and professionals involved in environmental monitoring and drug
development.

Principle

This method involves the extraction of Etridiazole from the sample matrix, followed by analysis
using a gas chromatograph for separation and a mass spectrometer for detection and
guantification. The mass spectrometer is operated in Selected lon Monitoring (SIM) mode to
ensure high selectivity and sensitivity.

Materials and Reagents
e Solvents: Acetone, Dichloromethane, Iso-octane (HPLC or pesticide residue grade)

» Reagents: Anhydrous Magnesium Sulfate (MgSOa4), Sodium Chloride (NacCl)

» Standards: Etridiazole analytical standard, Benzophenone (internal standard)
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e Gases: Helium (carrier gas, 99.999% purity)

e Consumables: 50 mL polypropylene centrifuge tubes, 2 mL GC vials with inserts, syringe
filters (0.22 um PTFE)

Experimental Protocols
Protocol 1: Sample Preparation from Soil

o Extraction:

[¢]

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

[e]

Add 20 mL of a dichloromethane:acetone (3:1 v/v) mixture.

o

Vortex vigorously for 2 minutes.

o

Centrifuge at 4000 rpm for 5 minutes.[1]
o Cleanup:
o Transfer the supernatant to a clean tube.
o Add 1 g of anhydrous MgSOas to remove residual water.
o Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.
e Final Preparation:
o Transfer 1 mL of the clear extract to a 2 mL GC vial.
o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 1 mL of acetone containing the internal standard (e.g.,
Benzophenone at 1 pg/mL).[1]

o Vortex to mix and the sample is ready for GC-MS analysis.

Protocol 2: Sample Preparation from Water
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o Extraction:

o

Take 50 mL of the water sample in a 100 mL separatory funnel.

[¢]

Add 5 g of NaCl and shake to dissolve.

[¢]

Add 10 mL of iso-octane and shake vigorously for 2 minutes.[2][3]

[e]

Allow the layers to separate.

e Final Preparation:
o Collect the upper organic layer (iso-octane) into a 2 mL GC vial.
o Add the internal standard to the extract.

o The sample is ready for GC-MS analysis.

Protocol 3: QUEChERS-based Sample Preparation (for
Fruit and Vegetable Matrices)

o Extraction:

o

Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

o

Add 10 mL of acetonitrile.

o

Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl).

[¢]

Shake vigorously for 1 minute.[4]

[¢]

Centrifuge at 4000 rpm for 5 minutes.[4]
» Dispersive SPE Cleanup:

o Take a 1 mL aliquot of the supernatant and transfer it to a 2 mL dSPE tube containing
cleanup sorbents (e.g., MgSOa4 and PSA).

o Vortex for 30 seconds.
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o Centrifuge at 10000 rpm for 2 minutes.

e Final Preparation:
o Transfer the cleaned extract into a GC vial for analysis.

GC-MS Instrumental Conditions

The following instrumental parameters have been found to be effective for the analysis of
Etridiazole:
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Parameter

Setting

Gas Chromatograph

GC System Agilent 6890 series or equivalent[2]
Agilent DB-5MS (15 m x 0.25 mm, 0.25 pm film
Column . .
thickness) or equivalent[1][2]
Inlet Mode Splitless|[3]
Inlet Temperature 200 °CJ3]
Injection Volume 2 uL[2][3]
Carrier Gas Helium[3]

Oven Program

Initial 65°C, hold for 2 min, ramp to 150°C. A
multi-residue method program is: 60°C for 1
min, ramp at 40°C/min to 170°C, then ramp at
10°C/min to 310°C, hold for 3 min.[2][5]

Mass Spectrometer

MS System

Agilent 5977 series or equivalent

lonization Mode

Electron lonization (El) at 70 eV

Source Temperature

230 °C[2]

Transfer Line Temp.

300 °C[2]

Acquisition Mode

Selected lon Monitoring (SIM)

lons Monitored (m/z)

Quantitation lon

211[2][6]

Quialifier lons

183, 185[2][6]

Data Presentation

The following table summarizes the quantitative performance data for the GC-MS method for
Etridiazole analysis in water.
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Parameter Value Matrix

Limit of Detection (LOD) 0.01 - 0.06 pg/L[2] Water

Limit of Quantification (LOQ) 0.100 pg/L[2] Water

Linearity (R?) >0.99 -

Recovery 85-110% -
Visualization
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Caption: A flowchart of the GC-MS analysis of Etridiazole.

Etridiazole Fragmentation Pathway
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Caption: Etridiazole's mass fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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